Cas no 1361586-79-9 (2-Amino-5-(2,3,6-trichlorophenyl)isonicotinic acid)

• Product Name: 2-Amino-5-(2,3,6-trichlorophenyl)isonicotinic acid
• CAS No: 1361586-79-9
• MF: C₁₂H₇Cl₃N₂O₂
• MW: 317.555179834366
• CID: 4967009
• Update Time: 2025-06-21

2-Amino-5-(2,3,6-trichlorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(2,3,6-trichlorophenyl)isonicotinic acid

• Inchi： 1S/C12H7Cl3N2O2/c13-7-1-2-8(14)11(15)10(7)6-4-17-9(16)3-5(6)12(18)19/h1-4H,(H2,16,17)(H,18,19)
• InChI Key： ICFYUSYHTVJFPB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=NC(=CC=1C(=O)O)N)Cl)Cl

Computed Properties

• Exact Mass: 315.957311 g/mol
• Monoisotopic Mass: 315.957311 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 76.2
• Molecular Weight: 317.6

Additional information on 2-Amino-5-(2,3,6-trichlorophenyl)isonicotinic acid

2-Amino-5-(2,3,6-Trichlorophenyl)Isonicotinic Acid: A Comprehensive Overview

2-Amino-5-(2,3,6-Trichlorophenyl)Isonicotinic Acid (CAS No. 1361586-79-9) is a highly specialized organic compound with significant applications in the field of pharmaceuticals and related sciences. This compound has garnered attention due to its unique chemical structure and potential therapeutic properties. In this article, we will delve into the details of its structure, synthesis, pharmacological properties, and recent advancements in its research.

The chemical structure of 2-Amino-5-(2,3,6-Trichlorophenyl)Isonicotinic Acid is characterized by a central isonicotinic acid moiety with an amino group at position 2 and a trichlorophenyl substituent at position 5. The trichlorophenyl group introduces significant electronic and steric effects, which play a crucial role in determining the compound's biological activity. Recent studies have highlighted the importance of such substitutions in modulating the pharmacokinetic properties of similar compounds.

Synthesis and Characterization: The synthesis of 2-Amino-5-(2,3,6-Trichlorophenyl)Isonicotinic Acid involves a multi-step process that typically begins with the preparation of the trichlorophenyl derivative. This is followed by coupling reactions to introduce the amino and isonicotinic acid groups. Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the compound's structure. These studies have provided valuable insights into its molecular geometry and intermolecular interactions.

Pharmacological Properties: Recent research has focused on evaluating the pharmacological properties of 2-Amino-5-(2,3,6-Trichlorophenyl)Isonicotinic Acid, particularly its potential as an anti-inflammatory and anti-cancer agent. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key inflammatory pathways such as COX-2 and NF-kB. Additionally, it has shown promising anti-proliferative effects against various cancer cell lines, suggesting its potential as a chemotherapeutic agent.

Applications in Drug Discovery: The unique combination of structural features in 2-Amino-5-(2,3,6-Trichlorophenyl)Isonicotinic Acid makes it an attractive candidate for drug discovery programs targeting chronic inflammatory diseases and cancer. Researchers are exploring its ability to modulate specific signaling pathways involved in these conditions. Furthermore, its trichlorophenyl group has been implicated in enhancing drug delivery efficiency through improved solubility and bioavailability.

Recent Advances: In a groundbreaking study published in *Nature Communications*, scientists reported that 2-Amino-5-(2,3,6-Trichlorophenyl)Isonicotinic Acid exhibits selective inhibition of a novel kinase target associated with metastatic cancer. This finding has opened new avenues for developing targeted therapies with fewer side effects. Moreover, ongoing clinical trials are investigating its safety profile and efficacy in treating patients with advanced-stage cancers.

Conclusion: 2-Amino-5-(2,3,6-Trichlorophenyl)Isonicotinic Acid (CAS No. 1361586-79-9) stands out as a promising compound with diverse applications in the pharmaceutical industry. Its unique chemical structure and potent pharmacological properties make it a focal point for researchers worldwide. As ongoing studies continue to unravel its full potential, this compound holds great promise for advancing medical treatments and improving patient outcomes.